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Compound of Interest

Compound Name:
N-(4-cyanophenyl)-N-

methylpyridine-4-carboxamide

CAS No.: 1270779-75-3

Cat. No.: B1525055

Get Quote

Introduction & Chemical Logic
N-(4-cyanophenyl)-N-methylpyridine-4-carboxamide represents a specific class of N-

methylated isonicotinamides. To use this compound effectively in cell-based assays, one must

understand its structural determinants:

The Isonicotinamide Head (Pyridine-4-carboxamide): This moiety often mimics Nicotinamide

(Vitamin B3), suggesting potential interference with NAD+ salvage pathways (e.g., NAMPT

inhibition) or ADP-ribosylation enzymes (PARPs/Sirtuins).

The 4-Cyanophenyl Tail: A classic motif found in non-steroidal Androgen Receptor (AR)

antagonists (e.g., Enzalutamide, Bicalutamide) and various kinase inhibitors, facilitating

hydrophobic interactions and hydrogen bonding via the nitrile group.

The N-Methyl Linker: Restricts conformational flexibility, potentially enhancing specificity

compared to non-methylated analogs.
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Primary Applications:

Phenotypic Screening: Antiproliferative assays in oncology cell lines.

Target Validation: Probing NAD+ metabolism or Nuclear Receptor signaling.

Fragment-Based Drug Discovery: Serving as a liganded fragment for crystallographic

studies.

Reagent Preparation & Handling
Physicochemical Profile (Predicted)[1][2]

Molecular Formula: C14H11N3O[1]

Molecular Weight: 237.26 g/mol [1]

LogP (Octanol/Water): ~1.8 - 2.2 (Moderately Lipophilic)

Solubility: Low in water; High in organic solvents (DMSO, DMF).

Stock Solution Protocol
Objective: Create a stable 10 mM stock solution.

Weighing: Accurately weigh 2.37 mg of the compound.

Solubilization: Add 1.0 mL of sterile, anhydrous Dimethyl Sulfoxide (DMSO) (Sigma-Aldrich,

Hybridoma Grade).

Note: Avoid Ethanol as a primary stock solvent due to potential evaporation and lower

solubility limits for this scaffold.

Dissolution: Vortex vigorously for 30 seconds. If particulate matter remains, sonicate in a

water bath at 37°C for 5 minutes.

Sterilization: Do not filter DMSO stocks through standard cellulose acetate filters (they

dissolve). Use PTFE or Nylon 0.22 µm filters if sterility is strictly required, though sterile

DMSO handling is usually sufficient.
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Storage: Aliquot into amber glass vials (to prevent plastic leaching and photodegradation).

Store at -20°C (stable for 6 months) or -80°C (stable for >1 year). Avoid freeze-thaw cycles

>3 times.

Assay Protocol A: Cytotoxicity & Dose-Response
Profiling
Rationale: Determining the IC50 (half-maximal inhibitory concentration) is the first step to

establishing the compound's potency and therapeutic window.

Materials
Cell Lines: HeLa (Cervical), LNCaP (Prostate - AR positive), PC3 (Prostate - AR negative).

Reagent: CellTiter-Glo® (Promega) or MTT Reagent.

Control: Staurosporine (Positive Kill Control), DMSO (Vehicle).

Workflow
Seeding: Plate cells at 3,000–5,000 cells/well in 96-well white-walled plates (for

luminescence). Incubate for 24 hours to allow attachment.

Compound Dilution:

Prepare a 1:3 serial dilution in DMSO (e.g., 10 mM

3.33 mM

1.11 mM...).

Perform an intermediate dilution in culture medium to ensure final DMSO concentration is

0.5%.

Add diluted compound to cells. Test range: 100 µM down to 1 nM.

Incubation: Incubate cells for 72 hours at 37°C, 5% CO2.
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Readout: Add CellTiter-Glo reagent (1:1 ratio with media), shake for 2 minutes, incubate for

10 minutes, and read Luminescence.

Data Analysis
Calculate % Viability relative to DMSO control. Fit data to a 4-parameter logistic (4PL)

regression model:

Assay Protocol B: Metabolic Target Validation
(NAD+ Quantification)
Rationale: Given the isonicotinamide core, this compound may act as a NAMPT inhibitor or

NAD+ depleter. This assay validates metabolic interference.

Experimental Logic
If the compound inhibits NAMPT (Nicotinamide phosphoribosyltransferase), cellular NAD+

levels will drop rapidly before cell death occurs.

Protocol
Treatment: Treat cells (e.g., A549 or HeLa) with the compound at IC75 concentration

(determined from Assay A) for 24 hours.

Rescue Control (Critical): In a parallel set of wells, co-treat with Nicotinic Acid (10 µM).

Mechanism:[2] Nicotinic Acid bypasses NAMPT via the Preiss-Handler pathway. If toxicity

is rescued, the target is confirmed as NAMPT.

Lysis: Remove media. Add NAD-Glo™ Detection Reagent (Promega) or acidic extraction

buffer for colorimetric cycling assays.

Quantification: Measure NAD+ levels relative to total protein content (BCA Assay).

Expected Results Visualization (DOT Diagram)
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Figure 1: Hypothesized Mechanism of Action and Rescue Strategy. The compound potentially

blocks the salvage pathway (NAMPT), which can be distinguished by Nicotinic Acid rescue via

NAPRT.

Assay Protocol C: Androgen Receptor (AR) Nuclear
Translocation
Rationale: The 4-cyanophenyl motif is a hallmark of AR antagonists. This assay tests if the

compound prevents AR from entering the nucleus upon androgen stimulation.

Materials
Cell Line: LNCaP (Endogenous AR) or U2OS-AR-GFP (Reporter line).

Stimulant: R1881 (Synthetic Androgen) or Dihydrotestosterone (DHT).

Imaging: High-Content Screening (HCS) System (e.g., PerkinElmer Operetta).

Protocol
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Starvation: Culture cells in Charcoal-Stripped Serum (CSS) media for 24 hours to remove

endogenous hormones.

Pre-treatment: Add N-(4-cyanophenyl)-N-methylpyridine-4-carboxamide (10 µM) for 1

hour.

Stimulation: Add 1 nM R1881 to induce AR nuclear translocation.

Fixation: After 4 hours, fix with 4% Paraformaldehyde.

Staining:

Primary Ab: Anti-Androgen Receptor.

Secondary Ab: AlexaFluor 488.

Nuclear Stain: DAPI.

Analysis: Calculate the Nuclear-to-Cytoplasmic ratio of AR intensity.

Interpretation:

Agonist: Compound induces translocation without R1881.

Antagonist: Compound prevents R1881-induced translocation (AR remains cytoplasmic).

Summary of Experimental Conditions
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Parameter Recommended Condition Notes

Solvent DMSO (Anhydrous) Max final concentration 0.5%

Storage -80°C (Stock), -20°C (Working) Protect from light

Incubation Time
24h (Mechanism), 72h

(Viability)

Dependent on cell doubling

time

Positive Control
FK866 (NAMPT) or

Enzalutamide (AR)
Choose based on assay type

Detection Method
Luminescence (ATP/NAD) or

Fluorescence (Imaging)

Avoid colorimetric MTT if

compound reduces tetrazolium

(unlikely but possible)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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